Cas no 827616-54-6 (3-Cyano-2,4-diiodopyridine)

3-Cyano-2,4-diiodopyridine structure

Product Name:3-Cyano-2,4-diiodopyridine

CAS No:827616-54-6

Molecular Formula:C₆H₂N₂I₂

Molecular Weight:355.90148

MDL:MFCD09037454

CID:93053

PubChem ID:12180892

3-Cyano-2,4-diiodopyridine Properties

Names and Identifiers

- 2,4-Diiodonicotinonitrile
- 3-Cyano-2,4-diiodopyridine
- 2,4-DIIODOPYRIDINE-3-CARBONITRILE
- 3-Pyridinecarbonitrile,2,4-diiodo
- MFCD09037454
- DTXSID60479399
- 827616-54-6
- CIB61654
- AKOS015991274
- BS-2110
- CS-0358976
- MDL： MFCD09037454
- InChIKey： INCJBCHICXNSJJ-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H2I2N2/c7-5-1-2-10-6(8)4(5)3-9/h1-2H
- SMILES： C1=C(C(=C(I)N=C1)C#N)I

Computed Properties

Exact Mass: 355.83100
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 355.83074g/mol
Heavy Atom Count: 10
Complexity: 162
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.9
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 36.7Å²

Experimental Properties

LogP: 2.16248
PSA: 36.68000
Refractive Index: 1.769
Boiling Point: 404.9°C at 760 mmHg
Flash Point: 198.7°C
Color/Form: Grayish yellow powder
Solubility: Not determined
Sensitiveness: Light Sensitive
Density: 2.68

3-Cyano-2,4-diiodopyridine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Alichem	A029206158-1g	2,4-Diiodonicotinonitrile	827616-54-6	95%	1g	$400.00	2023-09-01
Apollo Scientific	OR310239-500mg	3-Cyano-2,4-diiodopyridine	827616-54-6		500mg	£420.00	2023-09-01
Chemenu	CM123925-1g	2,4-diiodonicotinonitrile	827616-54-6	95%	1g	$306	2021-08-05
Crysdot LLC	CD11050595-1g	2,4-Diiodonicotinonitrile	827616-54-6	95+%	1g	$324
Matrix Scientific	076897-500mg	3-Cyano-2,4-diiodopyridine	827616-54-6		500mg	$908.00	2023-09-08
TRC	C061480-50mg	3-Cyano-2,4-diiodopyridine	827616-54-6		50mg	$ 355.00	2022-06-06
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H27137-250mg	3-Cyano-2,4-diiodopyridine, 95%	827616-54-6	95%	250mg	￥3352.00	2023-03-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1429646-500mg	2,4-Diiodonicotinonitrile	827616-54-6	95+%	500mg	￥5377.00	2024-07-28

3-Cyano-2,4-diiodopyridine Synthesis

Synthetic Circuit 1

6602-54-6

827616-54-6

89284-61-7

Reaction Conditions

1.1 Reagents: Butyllithium , 2,2,6,6-Tetramethylpiperidine Solvents: Tetrahydrofuran , Hexane ; -30 °C; -30 °C → 0 °C; 15 min, 0 °C; 0 °C → -80 °C
1.2 15 min, -80 °C; 30 min, -80 °C
1.3 Reagents: Hexachloroethane Solvents: Tetrahydrofuran ; 15 min, -80 °C; 30 min, -80 °C; -80 °C → rt
1.4 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

: Straightforward access to ethyl 3-aminofuropyridine-2-carboxylates from 1-chloro-2-cyano- or 1-hydroxy-2-cyano-substituted pyridines

Cailly, Thomas; Lemaitre, Stephane; Fabis, Frederic; Rault, Sylvain, Synthesis, 2007, (20), 3247-3251